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Compound of Interest

Compound Name: 3-Amino-6-chloropicolinamide

Cat. No.: B112112 Get Quote

For researchers and professionals in drug development, the responsible management of

chemical waste is paramount to ensuring a safe and compliant laboratory environment. This

guide provides a comprehensive, step-by-step procedure for the proper disposal of 3-Amino-6-
chloropicolinamide, aligning with stringent safety protocols and environmental regulations.

Adherence to these guidelines is crucial for mitigating risks and fostering a culture of safety.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be fully aware of the hazards

associated with 3-Amino-6-chloropicolinamide and to utilize the appropriate Personal

Protective Equipment (PPE). This compound is classified as harmful if swallowed, causes skin

and serious eye irritation, and may cause respiratory irritation.[1]

Required Personal Protective Equipment (PPE):
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PPE Item Specification

Gloves Chemical-resistant gloves (e.g., Nitrile rubber)

Eye Protection
Safety glasses with side shields or chemical

goggles

Body Protection
Laboratory coat; flame-retardant antistatic

protective clothing is recommended

Respiratory
Use only in a well-ventilated area or under a

chemical fume hood

Step-by-Step Disposal Protocol
The universally recommended method for the disposal of 3-Amino-6-chloropicolinamide is

through an approved and licensed hazardous waste disposal facility.[2][3] Under no

circumstances should this chemical be disposed of down the drain or mixed with general

laboratory waste.

The following protocol details the safe segregation, collection, and storage of 3-Amino-6-
chloropicolinamide waste pending collection by a certified disposal service.

Experimental Protocol for Waste Segregation and Collection:

Waste Identification and Segregation:

Isolate all waste containing 3-Amino-6-chloropicolinamide. This includes pure,

unadulterated compound, reaction mixtures, and contaminated materials such as filter

paper, pipette tips, and disposable labware.

Prevent mixing with incompatible materials, particularly strong oxidizing agents.[2][3]

Containerization:

Select a waste container that is chemically compatible, in good condition, and has a

secure, leak-proof lid.

For solid waste, place it directly into the labeled container.
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For liquid waste, if in small quantities, it may be absorbed onto an inert material like

vermiculite or sand before being placed in the solid waste container.[4]

Labeling:

The waste container must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "3-Amino-6-chloropicolinamide"

Associated hazards (e.g., "Toxic," "Irritant")

The date when the first piece of waste was added to the container.

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated satellite

accumulation area.[5]

This area should be away from heat sources, open flames, and incompatible chemicals.[2]

Utilize secondary containment, such as a chemical-resistant tray, to contain any potential

leaks.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to schedule a pickup.

Provide them with an accurate description of the waste.

Follow all institutional and regulatory procedures for waste handover.

Quantitative Data Summary
The following table summarizes key quantitative data for 3-Amino-6-chloropicolinamide,

primarily derived from safety data sheets.
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Property Value Source

Molecular Weight 171.58 g/mol PubChem[1]

Melting Point 140 - 145 °F / 60 - 63 °C Sigma-Aldrich

Boiling Point 478 °F / 248 °C Sigma-Aldrich

Disposal Workflow Diagram
The following diagram illustrates the procedural flow for the proper handling and disposal of 3-
Amino-6-chloropicolinamide waste in a laboratory setting.
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Caption: Disposal workflow for 3-Amino-6-chloropicolinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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